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Compound of Interest

Compound Name: Mesuprine hydrochloride

CAS No.: 7660-71-1

Cat. No.: B10783244

Get Quote

Abstract & Chemical Identity
Mesuprine hydrochloride (Mesuprine HCl) is a beta-adrenergic agonist structurally

characterized as a phenylethanolamine derivative containing a sulfonamide moiety.[1] While

historically investigated for its vasodilatory and uterine-relaxant properties, it remains a critical

reference standard in adrenergic pharmacology.[1]

Due to the presence of a secondary amine and a phenolic hydroxyl group, Mesuprine HCl

exhibits specific sensitivities to oxidation, moisture (hygroscopicity), and photolytic degradation.

[1] This guide outlines the rigorous protocols required to maintain the compound's structural

integrity during storage and experimental handling.
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Property Specification

Chemical Name

N-[2-hydroxy-5-[1-hydroxy-2-[2-(4-

methoxyphenyl)ethylamino]propyl]phenyl]metha

nesulfonamide hydrochloride

CAS Number
7660-71-1 (Free base); HCl salt varies by

vendor

Molecular Formula C₁₉H₂₆N₂O₅S[1][2][3][4][5][6][7] · HCl

Molecular Weight ~430.95 g/mol (Salt); 394.50 g/mol (Free Base)

Appearance White to off-white crystalline powder

Solubility
Soluble in Water, Ethanol, DMSO; Sparingly

soluble in non-polar solvents

Core Stability Vulnerabilities
To handle Mesuprine HCl effectively, one must understand the chemical mechanisms driving its

degradation:

Phenolic Oxidation: The phenolic ring (hydroxy-substituted phenyl) is electron-rich and

susceptible to oxidative quinone formation, especially at alkaline pH or upon exposure to UV

light.[1] This results in a color shift from white to pink/brown.[1]

Hygroscopicity: As a hydrochloride salt, the lattice energy favors water absorption from the

atmosphere. Excess moisture catalyzes hydrolysis of the sulfonamide bond and accelerates

oxidation.

Thermal Instability: While the dry powder is relatively stable at room temperature (RT),

thermal stress can induce solid-state degradation.[1]

Storage Protocols (Powder)
Long-Term Storage (Reference Standards)
For storage exceeding 30 days, strict environmental control is required to prevent potency loss.

[1]
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Temperature: Store at -20°C (-4°F). Lower temperatures reduce the kinetic rate of oxidative

reactions.

Container: Amber glass vials with Teflon-lined screw caps.[1] Amber glass filters UV radiation

(290–450 nm) which triggers photolysis.[1]

Atmosphere: Headspace should be purged with Argon or Nitrogen before sealing.[1] Store

within a secondary containment vessel containing desiccant (e.g., silica gel or molecular

sieves).[1]

Short-Term Storage (Active Use)
For daily use (benchtop workflows):

Temperature: Ambient (20–25°C) is acceptable for <48 hours.

Precaution: Allow the refrigerated vial to equilibrate to room temperature before opening.

This prevents atmospheric condensation from forming on the cold powder, which would

immediately initiate hydrolysis.[1]

Handling & Reconstitution Protocols
Safety & PPE (HSE)
Mesuprine is a bioactive adrenergic agent.[1]

Respiratory: N95/P2 particulate respirator or handling within a fume hood is mandatory to

prevent inhalation of bioactive dust.[1]

Dermal: Nitrile gloves (double-gloving recommended during weighing).[1]

Eyes: Safety goggles.[1][8]

Reconstitution Workflow
Solvent Selection:

Preferred: DMSO or Methanol (for stock solutions).[1]
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Aqueous: Water or PBS (pH 7.2).[1][9] Note: Aqueous solutions are less stable.[1]

Protocol:

Weighing: Perform in a low-humidity environment (<40% RH). Use an anti-static gun if

powder exhibits static cling.[1]

Dissolution: Add solvent to the powder (not powder to solvent) to prevent clumping. Vortex

gently.

pH Adjustment: If using aqueous buffers, maintain pH 4.0–6.0 for maximal stability. Avoid pH

> 8.0, as the phenolate ion forms, rapidly accelerating oxidation.[1]

Solution Stability
Solvent System Storage Condition Stability Window

DMSO (10 mM Stock) -20°C (Dark) 6 Months

Ethanol -20°C (Dark) 3 Months

Aqueous Buffer (pH 7.4) 4°C < 24 Hours (Prepare Fresh)

Aqueous Buffer (pH 7.4) 25°C < 4 Hours

Visualizing the Handling Logic
The following diagram illustrates the critical decision pathways for handling Mesuprine HCl to

prevent degradation.
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Critical Failure Points

Receive Mesuprine HCl
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Figure 1: Decision matrix for the storage and reconstitution of Mesuprine HCl, highlighting

critical control points to avoid hydrolysis and oxidation.[1]

Quality Control & Troubleshooting
Before utilizing stored Mesuprine HCl for critical assays, verify its integrity.

Visual Inspection[2][11]
Pass: White, free-flowing powder.[1]

Fail: Pink/Brown tint (Oxidation) or caking (Moisture absorption).[1] Discard immediately.

HPLC Verification Protocol
If the compound has been stored >12 months, validate purity.[1]

Column: C18 Reverse Phase (e.g., 150 x 4.6 mm, 5 µm).[1]

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 95% B over 20 minutes.

Detection: UV at 275 nm (characteristic absorption of the phenylethanolamine).

Acceptance Criteria: Purity > 98%; no secondary peak > 0.5% (indicative of oxidative

degradants).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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